Cas no 934235-44-6 (Robatumumab)

• Product Name: Robatumumab
• CAS No: 934235-44-6
• CID: 5037854
• Update Time: 2025-11-01

Robatumumab Chemical and Physical Properties

Names and Identifiers

• Robatumumab
• Research Grade Robatumumab(DHC29906)

Additional information on Robatumumab

Robatumumab (CAS No. 934235-44-6): An Innovative Monoclonal Antibody in Oncology

Robatumumab (CAS No. 934235-44-6) is a monoclonal antibody that has garnered significant attention in the field of oncology due to its potential therapeutic applications. This antibody targets the receptor activator of nuclear factor kappa-B ligand (RANKL), a key mediator in the regulation of bone resorption and immune responses. The development and clinical evaluation of Robatumumab have been driven by its promising role in treating bone metastases and other bone-related disorders associated with cancer.

The molecular structure of Robatumumab is characterized by its high specificity and affinity for RANKL. This specificity is crucial for its therapeutic efficacy, as it allows for targeted inhibition of RANKL-mediated signaling pathways without affecting other physiological processes. The antibody is produced through recombinant DNA technology, ensuring consistent quality and purity, which are essential for clinical applications.

Recent studies have highlighted the potential of Robatumumab in various cancer types, particularly in breast cancer and prostate cancer, where bone metastases are common. A phase II clinical trial evaluating the safety and efficacy of Robatumumab in patients with advanced breast cancer showed promising results. The trial demonstrated that Robatumumab significantly reduced bone turnover markers and improved bone mineral density, thereby slowing the progression of bone metastases.

In addition to its direct effects on bone health, Robatumumab has also shown potential in modulating the tumor microenvironment. By inhibiting RANKL, it can reduce the activation of osteoclasts, which are responsible for bone resorption. This reduction in osteoclast activity can help prevent the release of growth factors and cytokines that promote tumor growth and metastasis. Recent preclinical studies have further supported this hypothesis by demonstrating that Robatumumab can inhibit the growth of tumor cells both in vitro and in vivo.

The safety profile of Robatumumab has been extensively evaluated in clinical trials. Common side effects include mild to moderate infusion reactions, which are typically managed with premedication. More serious adverse events, such as infections and fractures, have been reported but are relatively rare. These findings suggest that Robatumumab has a favorable safety profile compared to other treatments for bone metastases.

The development of Robatumumab has also been influenced by advances in immunotherapy and personalized medicine. Combining Robatumumab with other targeted therapies or immunotherapies may enhance its therapeutic benefits. For example, a recent study explored the combination of Robatumumab with checkpoint inhibitors in a preclinical model of prostate cancer. The results showed a synergistic effect, leading to improved tumor control and prolonged survival.

In conclusion, Robatumumab (CAS No. 934235-44-6) represents a significant advancement in the treatment of bone metastases and related bone disorders associated with cancer. Its high specificity for RANKL, favorable safety profile, and potential for combination therapy make it an exciting candidate for further clinical development. As research continues to uncover new insights into the mechanisms underlying bone metastasis and tumor biology, the role of Robatumumab is likely to expand, offering new hope to patients with advanced cancer.